Determination of octadecadienoic acids in human serum: a critical appraisal
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9941900393
Abstract
The method based on high-performance liquid chromatography currently used to determine the lipid levels of octadeca-9(Z), 11(E)-dienoic acid in human serum fails to distinguish between this acid and octadeca-10(E),12(Z)-dienoic acid. Adducts with the fluorescent dienophile 4-[3-(1-propenyl)propyl]-1,2,4-triazoline-3,5-dione permit the separation of these two isomeric acids as does gas-liquid chromatography of their methyl esters, but these alternatives produce equivocal results when applied to biological samples.
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